2-Hydroxyethylhydrazine

• CAS: 109-84-2
• Synonyms: (2-Hydroxyethyl)hydrazine; (β-Hydroxyethyl)hydrazine; 1-(2-Hydroxyethyl)hydrazine; 2-Hydrazineethanol; 2-Hydrazinoethanol; 2-Hydrazinoethyl Alcohol; 2-Hydrazinylethanol; BOH; Ethanolhydrazine; HEH; Hydrazineethanol; Hydroxyethylhydrazine; N-(2-Hydrox
• Molecular Formula: C2H8N2O
• Molecular Weight: 76.1 g/mol
• SMILES: C(CO)NN
• InChI: InChI=1S/C2H8N2O/c3-4-1-2-5/h4-5H,1-3H2
• InChIKey: GBHCABUWWQUMAJ-UHFFFAOYSA-N
• Solubility: 13.14 M

2-Hydroxyethylhydrazine (HEH; 2-hydrazinoethanol) is a bifunctional building block delivering orthogonal reactivity – the hydrazine moiety condenses with carbonyls to form hydrazones/pyrazoles, while the terminal -OH handle enables subsequent esterification, etherification, or phosphorylation unavailable from simple hydrazines (N₂H₄, MMH, UDMH). This dual functionality is critical for synthesizing low-toxicity HEHN propellant salts with reduced vapor pressure for satellite propulsion, accelerating interfacial polymerization in polyester-amide NF membranes (achieving >96% Na₂SO₄ rejection), and installing hydroxyethyl anchors on pyrazolone drug candidates for pharmacokinetic optimization. Procure HEH to access reactivity that generic hydrazines cannot replicate.

2-Hydroxyethylhydrazine (CAS 109-84-2): Technical Baseline and Procurement-Relevant Characteristics

2-Hydroxyethylhydrazine (HEH; 2-hydrazinoethanol; C₂H₈N₂O; MW 76.10) is a bifunctional small molecule containing both a terminal hydrazine (-NHNH₂) nucleophile and a primary hydroxyl (-OH) group . This dual functionality enables orthogonal reactivity: the hydrazine moiety participates in condensation reactions with carbonyl compounds to form hydrazones, pyrazoles, and pyridazines , while the hydroxyl group permits subsequent functionalization or serves as a hydrogen-bonding and solubility-modifying handle. Commercial availability typically ranges from 90% to ≥95% purity (GC) as a colorless viscous liquid with density 1.123 g/mL (25°C) [1].

• [1] ChemicalBook. 109-84-2 CAS Database: 2-Hydroxyethylhydrazine Physical Properties. View Source

Why 2-Hydroxyethylhydrazine Cannot Be Replaced by Generic Hydrazines or Alkylhydrazines in Critical Applications

Simple hydrazine (N₂H₄), monomethylhydrazine (MMH), and unsymmetrical dimethylhydrazine (UDMH) share the reactive hydrazine group but lack the terminal hydroxyl functionality that enables hydrogen bonding, aqueous solubility enhancement, and secondary crosslinking or derivatization [1]. In energetic propellant applications, hydrazine exhibits unacceptably high vapor pressure (14.4 mmHg at 25°C) and acute inhalation toxicity, whereas HEH-derived salts demonstrate substantially reduced volatility and toxicity profiles while maintaining comparable specific impulse performance [2]. In heterocyclic synthesis, simple hydrazines produce N-unsubstituted pyrazoles, while HEH installs a hydroxyethyl handle essential for subsequent pharmaceutical derivatization or solubility optimization . These functional distinctions create irreplaceable advantages that generic substitution cannot replicate.

• [1] U.S. Patent No. 6,218,577. Energetic hydrazinium salts. Issued April 17, 2001. View Source
• [2] U.S. Patent Application Publication No. 2019/0100475. Propellant Composition. Filed September 28, 2018. View Source

Quantitative Differentiation Evidence: 2-Hydroxyethylhydrazine vs. Structural and Functional Analogs

Reduced Vapor Toxicity in Propellant Applications: HEHN Salts vs. Hydrazine

Salts of 2-hydroxyethylhydrazine (HEH), specifically 2-hydroxyethylhydrazinium nitrate (HEHN), demonstrate significantly reduced vapor pressure and toxicity compared to the industry standard hydrazine (N₂H₄), while maintaining competitive energetic performance. Hydrazine exhibits a vapor pressure of 14.4 mmHg at 25°C with acute toxicity via inhalation, skin contact, and oral routes, necessitating expensive handling infrastructure [1]. In contrast, HEHN ionic liquid formulations exhibit substantially lower vapor pressure, reducing inhalation risk and simplifying storage and transport requirements [2]. This reduction in vapor toxicity does not come at the cost of performance degradation, as HEHN-based monopropellants achieve specific impulse (Isp) values only slightly lower than anhydrous HEHN salts, and remain competitive with hydrazine-based systems [3].

Evidence Dimension	Vapor pressure and handling safety
Target Compound Data	HEHN salts: significantly reduced vapor pressure; less volatile; easier handling
Comparator Or Baseline	Hydrazine: vapor pressure 14.4 mmHg at 25°C; high vapor toxicity; requires extensive safety infrastructure
Quantified Difference	HEHN salts exhibit substantially lower vapor pressure and reduced toxicity profile; Isp performance comparable
Conditions	Propellant formulation and handling; ambient temperature storage and transport

Why This Matters

Procurement of HEH as a precursor to HEHN salts enables development of reduced-hazard propellant systems with lower infrastructure costs while preserving mission-critical energetic performance.

• [1] U.S. Patent No. 6,218,577. Energetic hydrazinium salts. Issued April 17, 2001. Background: Description of Related Art. View Source
• [2] U.S. Patent No. 6,218,577. Energetic hydrazinium salts. Issued April 17, 2001. Summary of the Invention. View Source
• [3] U.S. Patent Application Publication No. 2019/0100475. Propellant Composition. Filed September 28, 2018. Description of Related Art; Summary. View Source

Interfacial Polymerization Reactivity: HEH vs. N2Hyd for Nanofiltration Membrane Fabrication

In polyester-amide thin-film composite nanofiltration membrane fabrication, 2-hydroxyethylhydrazine (2Hyd) exhibits higher intrinsic reactivity with trimesoyl chloride (TMC) compared to the structural analog N-(2-hydroxyethyl)ethylenediamine (N2Hyd). This reactivity difference, quantified through HOMO-LUMO energy gap calculations (ΔE), directly influences the crosslinking architecture and resulting membrane properties. Specifically, 2Hyd demonstrates a smaller ΔE(HOMO-LUMO) than N2Hyd, indicating higher reactivity toward TMC [1]. Consequently, NF-2Hyd membranes undergo more rapid polyamide bond formation at the interface, which competitively limits polyester crosslink formation. This differential reaction kinetics produces membranes with distinct chlorine resistance profiles: NF-2Hyd exhibits weaker chlorine resistance compared to NF-N2Hyd membranes, as verified by stronger interaction energy with ClO⁻ and lower HOMO-LUMO energy values [2].

Evidence Dimension	Monomer reactivity with trimesoyl chloride (TMC)
Target Compound Data	2-Hydroxyethylhydrazine (2Hyd): higher reactivity; smaller ΔE(HOMO-LUMO); faster polyamide bond formation
Comparator Or Baseline	N-(2-Hydroxyethyl)ethylenediamine (N2Hyd): lower reactivity; larger ΔE(HOMO-LUMO); slower polyamide bond formation
Quantified Difference	ΔE(HOMO-LUMO) gap smaller for 2Hyd vs. N2Hyd; NF-2Hyd membrane exhibits weaker chlorine resistance and stronger interaction energy with ClO⁻
Conditions	Interfacial polymerization with trimesoyl chloride (TMC) for PEA-TFC-NF membrane fabrication

Why This Matters

Scientific users developing nanofiltration membranes must select HEH over N2Hyd when rapid interfacial polymerization kinetics are desired, but must account for the consequent trade-off in chlorine resistance.

• [1] Desalination, 2025, 600, 118514. A new insight into the transformation mechanism between reactivity of aqueous monomer and chlorine resistance of polyester-amide nanofiltration membrane. View Source
• [2] Desalination, 2025, 600, 118514. Abstract and Results sections regarding ΔE(HOMO-LUMO) comparison and chlorine resistance differences between NF-2Hyd and NF-N2Hyd. View Source

Synergistic Interfacial Polymerization: HEH + Piperazine Enables Ultra-Low Monomer Concentration Membrane Formation

2-Hydroxyethylhydrazine (HEH, designated BOH) at a concentration of 0.05% (v/v) forms a dipole-dipole interaction-driven 'transition state' coupling unit with ultra-low concentration piperazine (PIP; 0.005% w/v) that accelerates the interfacial polymerization reaction rate with trimesoyl chloride (TMC) [1]. This synergistic effect enables formation of a complete polyester-amide active layer at monomer concentrations that would otherwise be insufficient to produce a functional membrane. The resulting membrane achieves a Na₂SO₄ rejection of 96.76% and a pure water flux of 12.77 L·m⁻²·h⁻¹·bar⁻¹ [2]. In the absence of HEH, PIP at 0.005% w/v alone is incapable of forming a complete active layer, demonstrating that HEH functions not merely as a reactive comonomer but as a reaction-rate modulator via intermolecular interactions.

Evidence Dimension	Membrane formation capability at ultra-low aqueous monomer concentrations
Target Compound Data	HEH (0.05% v/v) + PIP (0.005% w/v): forms complete polyester-amide active layer; Na₂SO₄ rejection 96.76%; water flux 12.77 L·m⁻²·h⁻¹·bar⁻¹
Comparator Or Baseline	PIP (0.005% w/v) alone: unable to form complete membrane active layer at this concentration
Quantified Difference	HEH enables membrane formation at PIP concentrations 10-fold lower than conventional protocols; achieves >96% salt rejection
Conditions	Interfacial polymerization with TMC; aqueous phase: 0.05% v/v HEH + 0.005% w/v PIP

Why This Matters

HEH uniquely enables resource-efficient membrane fabrication at unprecedentedly low monomer concentrations, reducing material waste and secondary pollution while maintaining high separation performance.

• [1] Chemical Engineering Journal, 2025, in press. The interfacial polymerization reaction induced by intermolecular dipole–dipole interaction for the preparation of nanofiltration membrane under the low concentration of the aqueous monomers. Abstract and Highlights. View Source
• [2] Chemical Engineering Journal, 2025. Abstract: Na₂SO₄ rejection of 96.76% and pure water flux of 12.77 L·m⁻²·h⁻¹·bar⁻¹. View Source

Carcinogenicity Classification and Mutagenicity Profile: HEH vs. Hydrazine Class Benchmarking

2-Hydroxyethylhydrazine (HEH) has been experimentally established as carcinogenic and mutagenic in microbial assays, providing a critical safety benchmark for the hydrazine derivative class. In a systematic study of 26 hydrazine compounds using Salmonella typhimurium strains TA98, TA100, and TA1537 with and without S-9 metabolic activation, HEH demonstrated mutagenic activity in TA100 both with and without S-9 Mix [1]. This pattern is shared with other known carcinogenic hydrazines including phenylhydrazine HCl and p-tolylhydrazine HCl, whereas hydrazine hydrate and hydrazine sulfate exhibited mutagenicity to TA100 only in the presence of S-9 Mix [2]. HEH is accordingly classified under GHS as Acute Toxicity Category 3 (oral, dermal, inhalation), Carcinogenicity Category 2, Skin Irritation Category 2, and Eye Irritation Category 2 . This well-characterized hazard profile enables informed risk assessment and appropriate handling protocol implementation during procurement and use.

Evidence Dimension	Microbial mutagenicity in Ames test
Target Compound Data	HEH: mutagenic to TA100 with and without S-9 Mix; established carcinogen
Comparator Or Baseline	Hydrazine hydrate: mutagenic to TA100 only with S-9 Mix; Phenylhydrazine HCl: mutagenic to TA100, TA1537, and TA98 with/without S-9 Mix
Quantified Difference	HEH shows broader mutagenicity profile (with/without S-9) compared to hydrazine hydrate (S-9-dependent only)
Conditions	Salmonella typhimurium TA98, TA100, TA1537; ± S-9 Mix (rat liver microsomal fraction)

Why This Matters

Procurement and EHS departments require the established carcinogenicity and mutagenicity data to implement appropriate hazard controls, PPE requirements, and regulatory compliance measures.

• [1] Japanese Journal of Hygiene, 1978, 33(3), 474-485. Relationships between the mutagenic and carcinogenic effects of hydrazine derivatives. View Source
• [2] Japanese Journal of Hygiene, 1978, 33(3), 474-485. Abstract and Results section 1. View Source

Evidence-Backed Application Scenarios for 2-Hydroxyethylhydrazine (CAS 109-84-2)

Reduced-Hazard Energetic Propellant Development

HEH serves as the precursor for synthesizing 2-hydroxyethylhydrazinium nitrate (HEHN) salts, which function as reduced-toxicity, lower-vapor-pressure alternatives to hydrazine for satellite orbit control, attitude adjustment, and launch vehicle roll control. The substitution reduces required safety infrastructure investment while maintaining mission-viable specific impulse [1][2].

Nanofiltration Membrane Fabrication with Controlled Reaction Kinetics

HEH enables interfacial polymerization with trimesoyl chloride to produce polyester-amide thin-film composite NF membranes. Compared to N2Hyd analog, HEH exhibits higher reactivity (smaller HOMO-LUMO gap), facilitating faster polyamide bond formation—a property that must be intentionally leveraged or mitigated depending on target chlorine resistance requirements [3].

Ultra-Low Monomer Concentration Membrane Synthesis

HEH (0.05% v/v) forms dipole-dipole coupled 'transition state' intermediates with piperazine (0.005% w/v) that accelerate interfacial polymerization, enabling complete active layer formation at monomer concentrations previously considered insufficient. Resulting membranes achieve >96% Na₂SO₄ rejection with >12 L·m⁻²·h⁻¹·bar⁻¹ flux, reducing material consumption and secondary pollution [4].

Hydroxyethyl-Functionalized Heterocycle Synthesis for Drug Discovery

HEH undergoes cyclocondensation with β-diketones and β-ketoesters to yield 1-(2-hydroxyethyl)-substituted pyrazolones and pyrazoles . The hydroxyethyl handle provides a synthetic anchor for subsequent derivatization (esterification, etherification, phosphorylation) that simple hydrazines cannot offer, enabling pharmacokinetic optimization and solubility modulation of drug candidates .

• [1] U.S. Patent No. 6,218,577. Energetic hydrazinium salts. Issued April 17, 2001. View Source
• [2] U.S. Patent Application Publication No. 2019/0100475. Propellant Composition. Filed September 28, 2018. View Source
• [3] Desalination, 2025, 600, 118514. A new insight into the transformation mechanism between reactivity of aqueous monomer and chlorine resistance of polyester-amide nanofiltration membrane. View Source
• [4] Chemical Engineering Journal, 2025, in press. The interfacial polymerization reaction induced by intermolecular dipole–dipole interaction for the preparation of nanofiltration membrane under the low concentration of the aqueous monomers. View Source